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Compound of Interest

Compound Name: Zoldonrasib

Cat. No.: B10861702 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for the proper disposal of

Zoldonrasib, a potent KRAS G12D inhibitor. Adherence to these procedures is critical to

ensure the safety of laboratory personnel and to maintain environmental compliance.

Zoldonrasib is an investigational compound with cytotoxic properties, necessitating its

handling as a hazardous substance. All materials that have come into contact with

Zoldonrasib must be treated as contaminated and disposed of accordingly.

Waste Segregation and Disposal Protocol
All waste contaminated with Zoldonrasib must be segregated at the point of generation. The

following table outlines the proper disposal stream for different types of waste.
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Waste Category Description Disposal Container
Final Disposal
Method

Solid Waste

Unused or expired

Zoldonrasib powder,

contaminated

personal protective

equipment (PPE) such

as gloves and gowns,

plasticware (e.g.,

pipette tips, tubes),

and lab paper.

Labeled, sealed,

puncture-resistant

container designated

for cytotoxic waste

(often color-coded,

e.g., yellow or purple).

Incineration at a

licensed hazardous

waste facility.[1][2]

Liquid Waste

Solutions containing

Zoldonrasib, including

stock solutions in

Dimethyl Sulfoxide

(DMSO) and

experimental media.

Labeled, leak-proof,

and chemically

compatible waste

container. Containers

should be clearly

marked as

"Hazardous Waste"

and "Cytotoxic."

Collection by a

certified hazardous

waste disposal

service.[3] Do not

dispose of down the

drain.[3][4]

Sharps Waste

Needles, syringes,

scalpels, and any

other sharp objects

contaminated with

Zoldonrasib.

Puncture-proof, leak-

proof sharps container

clearly labeled for

cytotoxic waste.[1][2]

Collection by a

certified hazardous

waste disposal service

for incineration.[2]

Step-by-Step Disposal Procedures
1. Solid Waste Disposal:

Segregation: At the point of use, immediately place all solid materials contaminated with

Zoldonrasib into a designated cytotoxic waste container.

Personal Protective Equipment (PPE): After completing work with Zoldonrasib, carefully doff

PPE and place it directly into the cytotoxic waste container.
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Container Management: Do not overfill waste containers. Once three-quarters full, securely

seal the container.

Storage: Store the sealed container in a designated, secure area for hazardous waste until it

is collected by the institution's Environmental Health and Safety (EHS) department or a

licensed waste management contractor.

2. Liquid Waste Disposal (including DMSO solutions):

Collection: Collect all liquid waste containing Zoldonrasib in a dedicated, properly labeled,

and sealed container.

Solvent Considerations: As Zoldonrasib is often dissolved in DMSO, the liquid waste should

be handled as a hazardous organic solvent mixture.[5]

Prohibition of Drain Disposal: Under no circumstances should liquid waste containing

Zoldonrasib be poured down the sink or into any other drainage system.[3][4]

Storage and Pickup: Store the sealed liquid waste container in a secondary containment bin

within a well-ventilated area, away from incompatible materials. Arrange for pickup through

your institution's EHS office.

3. Decontamination of Work Surfaces:

Initial Cleaning: Prepare a detergent solution (e.g., 10⁻² M Sodium Dodecyl Sulfate).[4]

Using a low-lint wipe saturated with the detergent solution, clean the work surface with

unidirectional strokes, moving from the cleanest to the most contaminated areas. Dispose of

the wipe in the cytotoxic solid waste container.[4]

Rinsing: With a new wipe moistened with sterile water, rinse the surface using the same

technique to remove any detergent residue. Dispose of the wipe.[4]

Disinfection: Finally, wipe the surface with 70% isopropyl alcohol and allow it to air dry

completely. Dispose of the wipe in the cytotoxic solid waste container.[4]

Zoldonrasib Disposal Workflow
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The following diagram illustrates the decision-making and handling process for Zoldonrasib
waste.
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Caption: Zoldonrasib Waste Management Workflow

Disclaimer: This document provides general guidance. Always consult your institution's specific

Safety Data Sheets (SDS), chemical safety protocols, and Environmental Health and Safety

(EHS) office for detailed and compliant disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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